N-(2-methoxybenzyl)-1-(7-methyl-9-phenylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-(11-methyl-13-phenyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,5,9,11-hexaen-6-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C30H29N5O2S/c1-19-16-23(20-8-4-3-5-9-20)25-26-27(38-30(25)34-19)28(33-18-32-26)35-14-12-21(13-15-35)29(36)31-17-22-10-6-7-11-24(22)37-2/h3-11,16,18,21H,12-15,17H2,1-2H3,(H,31,36)
• InChI Key: ZVRGMPODUKKCCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C3=C(C(=NC=N3)N4CCC(CC4)C(=O)NCC5=CC=CC=C5OC)SC2=N1)C6=CC=CC=C6
• Molecular Formula: C30H29N5O2S
• Molecular Weight: 523.6 g/mol

Description

“N-(2-Methoxybenzyl)-1-(7-methyl-9-phenylpyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxamide” is a chemical compound with the molecular formula C30H29N5O2S. Its average mass is 523.649 Da and its monoisotopic mass is 523.204224 Da.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 523.66. Its molecular formula is C30H29N5O2S. The compound is achiral. It has a logP value of 5.8375, which is a measure of its hydrophobicity.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

The development of novel heterocyclic compounds is a crucial area of research in medicinal chemistry. Compounds with complex structures, such as "N-(2-methoxybenzyl)-1-(7-methyl-9-phenylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxamide," often serve as key intermediates or final targets in the synthesis of potential therapeutic agents. For instance, research has demonstrated the synthesis of various heterocyclic compounds derived from visnaginone and khellinone, showcasing their analgesic and anti-inflammatory activities through COX-2 inhibition (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This highlights the importance of developing novel synthetic routes and compounds for pharmaceutical applications.

Pharmacological Potential

The pharmacological exploration of pyridine and piperidine derivatives reveals their potential as inhibitors and modulators of various biological targets. For example, the discovery of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors suggests their use in cancer therapy, with one analogue demonstrating complete tumor stasis in a Met-dependent human gastric carcinoma xenograft model (Schroeder et al., 2009). This underlines the therapeutic potential of these compounds in addressing unmet medical needs.

Molecular Biology Applications

In the realm of molecular biology, the structural and functional analyses of compounds like "this compound" contribute to the understanding of molecular interactions and mechanisms. For instance, the synthesis and evaluation of novel piperidine-4-carboxamide derivatives for their anti-angiogenic and DNA cleavage activities provide insights into their potential as anticancer agents (Kambappa et al., 2017). Such studies are crucial for discovering new drug candidates and understanding their modes of action at the molecular level.